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Compound of Interest

Compound Name: Methanol-14C

Cat. No.: B1616493

For researchers, scientists, and drug development professionals, the safe handling of
radiolabeled compounds such as Methanol-14C is paramount. This document provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure the protection of personnel and the environment.

Personal Protective Equipment (PPE) and Safety
Data

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against exposure to Methanol-14C. The following table summarizes key quantitative data
related to the safe handling of this compound.
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Parameter Value Source

Methanol Permissible

200 ppm (TWA 1

Exposure Limit (PEL) ppm ( ) s
Carbon-14 Annual Limit on Inhalation: 2000 uCi; Ingestion: 2]
Intake (ALI) 2000 pCi
Carbon-14 Derived Air ]

) 1 x 10-6 pCi/ml [3]
Concentration (DAC)
Recommended Gloves Nitrile rubber [11[415]16]

Glove Change Frequency (for Change outer pair at least

[7]

14C compounds) every 20 minutes

) ANSI-approved safety glasses
Eye Protection _ [4]
or chemical splash goggles

) ] Lab coat, full-length pants, and
Protective Clothing [1114]
closed-toe shoes

Flush eyes for at least 15
Emergency Eye Wash ) [1]8]
minutes

Wash affected area with soap
Emergency Skin Wash and large amounts of water for  [8]

15 minutes

Experimental Protocol: Handling Methanol-14C

This protocol outlines the procedural, step-by-step guidance for the safe handling of Methanol-
14C in a laboratory setting.

1. Pre-Operational Checks:

e Training: Ensure all personnel have received training on the safe handling of both methanol
and radioactive materials.[9]

o Designated Area: Designate a specific area for handling Methanol-14C and label it clearly.[3]
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Fume Hood: Verify that the chemical fume hood has a current certification and is functioning
correctly.[1][6]

PPE Inspection: Inspect all PPE for integrity before use.[1]

Emergency Equipment: Confirm the location and accessibility of the nearest safety shower,
eyewash station, and fire extinguisher.[10]

Waste Containers: Prepare properly labeled waste containers for solid and liquid radioactive
waste.

. Handling Procedure:

Personal Protective Equipment: Don the appropriate PPE, including a lab coat, safety
goggles, and double nitrile gloves.[7]

Work in Fume Hood: Conduct all handling of open containers of Methanol-14C inside a
certified chemical fume hood to minimize inhalation exposure.[4][6][9]

Spill Containment: Use spill trays and absorbent coverings to confine any potential
contamination.[3]

Avoid Ingestion and Inhalation: Prohibit eating, drinking, smoking, and mouth pipetting in the
designated area.[3]

Prudent Practices: Use the smallest quantity of Methanol-14C necessary for the experiment.

Container Handling: Keep containers tightly closed when not in use.[4][6]

. Post-Handling and Disposal:

Decontamination: Decontaminate all work surfaces and equipment after use.

Waste Segregation: Segregate radioactive waste from non-radioactive waste. Dispose of
contaminated materials such as gloves, absorbent paper, and pipette tips in the designated
solid radioactive waste container.
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» Liquid Waste: Dispose of liquid Methanol-14C waste in a designated, sealed, and clearly
labeled container.[3][4]

» Hand Washing: Wash hands thoroughly after removing gloves and before leaving the
laboratory.[4][9]

» Monitoring: Regularly monitor the work area for radioactive contamination using a Geiger-
Mueller detector or liquid scintillation counting for wipe tests.[2][3]

Workflow for Handling Methanol-14C

The following diagram illustrates the logical flow of operations for the safe handling of
Methanol-14C, from preparation to disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1616493?utm_src=pdf-body
https://pasak.net.technion.ac.il/files/2013/03/C-14.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.amherst.edu/system/files/2025-07/Methanol%20SOP.pdf
https://ehs.usc.edu/research/rad/isotopes/c14/
https://pasak.net.technion.ac.il/files/2013/03/C-14.pdf
https://www.benchchem.com/product/b1616493?utm_src=pdf-body
https://www.benchchem.com/product/b1616493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
p

Pre-Operati‘ ?nal Checks )

Verify Training

\

Designate & Prepare Work Area

Y

Inspect & Don PPE

\

Prepare Waste Containers
\ J

/Handling Proiredure (in Fume Hood)\

Transfer Methanol-14C

\

Perform Experiment
N J

Post—Handlir;; & Disposal

Decontaminate Work Area & Equipment

\

Segregate & Dispose of Waste

\

Monitor for Contamination

Y

Remove PPE

\

Wash Hands
- J

\

End: Secure Area & Documentation

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methanol-14C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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